Cas no 672951-26-7 (2-{2-[4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-6-(trifluoromethyl)thieno[3,2-b]pyridin-3-yl}pyridine)

• Product Name: 2-{2-[4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-6-(trifluoromethyl)thieno[3,2-b]pyridin-3-yl}pyridine
• CAS No: 672951-26-7
• MF: C₁₇H₁₂F₃N₅S₂
• MW: 407.435890197754
• CID: 5709288
• PubChem ID: 4358876
• Update Time: 2023-10-14

2-{2-[4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-6-(trifluoromethyl)thieno[3,2-b]pyridin-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• CHEMBL1524138
• AKOS005095875
• MLS000540475
• SMR000125733
• 2-[4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-3-(2-pyridinyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine
• HMS2309D11
• 2-{2-[4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-6-(trifluoromethyl)thieno[3,2-b]pyridin-3-yl}pyridine
• 6K-069
• 2-(4-methyl-5-methylsulfanyl-1,2,4-triazol-3-yl)-3-pyridin-2-yl-6-(trifluoromethyl)thieno[3,2-b]pyridine
• 672951-26-7

• Inchi： 1S/C17H12F3N5S2/c1-25-15(23-24-16(25)26-2)14-12(10-5-3-4-6-21-10)13-11(27-14)7-9(8-22-13)17(18,19)20/h3-8H,1-2H3
• InChI Key： XIJBSHNUVSXNTK-UHFFFAOYSA-N
• SMILES： S1C2C=C(C(F)(F)F)C=NC=2C(C2C=CC=CN=2)=C1C1=NN=C(N1C)SC

Computed Properties

• Exact Mass: 407.04862224g/mol
• Monoisotopic Mass: 407.04862224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 110Ų